Cas no 18910-25-3 (3-4-(Aminocarbonyl)phenyl-2-propenoic Acid)

• Product Name: 3-4-(Aminocarbonyl)phenyl-2-propenoic Acid
• CAS No: 18910-25-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4709485
• Update Time: 2025-07-22

3-4-(Aminocarbonyl)phenyl-2-propenoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-carbamoylphenyl)prop-2-enoic acid
• 3-[4-(Aminocarbonyl)phenyl]-2-propenoic Acid
• Z1268703756
• 3-(4-Carbamoylphenyl)prop-2-enoic acid
• 3-4-(Aminocarbonyl)phenyl-2-propenoic Acid

• Inchi： 1S/C10H9NO3/c11-10(14)8-4-1-7(2-5-8)3-6-9(12)13/h1-6H,(H2,11,14)(H,12,13)
• InChI Key： CEIVMXMPBABKGI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C=CC(=O)O)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 0.7
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-4-(Aminocarbonyl)phenyl-2-propenoic Acid

Introduction to 3-4-(Aminocarbonyl)phenyl-2-propenoic Acid (CAS No. 18910-25-3) and Its Emerging Applications in Chemical Biology

3-4-(Aminocarbonyl)phenyl-2-propenoic acid, identified by the chemical identifier CAS No. 18910-25-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a phenyl ring substituted with an aminocarbonyl group and a propenoic acid moiety, presents a versatile scaffold for the development of novel pharmaceuticals and bioactive molecules. The structural features of this compound not only make it of interest for synthetic chemistry but also open avenues for exploring its utility in drug discovery and therapeutic interventions.

The aminocarbonyl functional group in 3-4-(Aminocarbonyl)phenyl-2-propenoic acid is particularly noteworthy, as it can participate in various chemical reactions, including condensation reactions with amines to form amides or Schiff bases, which are common motifs in medicinal chemistry. This reactivity allows for the facile synthesis of derivatives with tailored biological properties. Furthermore, the presence of the propenoic acid (or cinnamic acid derivative) moiety introduces potential interactions with biological targets such as enzymes and receptors, making this compound a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of phenyl-containing compounds in drug design. The phenyl ring in 3-4-(Aminocarbonyl)phenyl-2-propenoic acid can serve as a pharmacophore, contributing to the compound's binding affinity and selectivity towards specific biological targets. Studies have demonstrated that phenyl derivatives often exhibit favorable pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in the development of effective therapeutics.

In the context of drug discovery, 3-4-(Aminocarbonyl)phenyl-2-propenoic acid has been explored for its potential role as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified to incorporate additional functional groups or heterocyclic structures, expanding its utility in medicinal chemistry. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, underscoring its versatility as a starting material for bioactive molecule development.

The aminocarbonyl group also lends itself to participation in cyclization reactions, which can lead to the formation of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, with many drugs on the market containing nitrogen-containing rings that contribute to their biological activity. By leveraging the reactivity of the aminocarbonyl moiety in 3-4-(Aminocarbonyl)phenyl-2-propenoic acid, chemists can access a diverse array of heterocyclic scaffolds that may exhibit novel therapeutic effects.

Another area of interest is the use of 3-4-(Aminocarbonyl)phenyl-2-propenoic acid in materials science applications. The compound's ability to form stable complexes with other molecules makes it suitable for use as a ligand or chelating agent in coordination chemistry. Such complexes have applications in catalysis, sensing, and even nanotechnology, where precise control over molecular interactions is essential.

The synthesis of 3-4-(Aminocarbonyl)phenyl-2-propenoic acid itself presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to produce this compound on both laboratory and industrial scales. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to access enantiomerically pure forms of this compound, which is crucial for applications where stereochemistry plays a significant role.

Future research directions may focus on exploring the pharmacological potential of derivatives of 3-4-(Aminocarbonyl)phenyl-2-propenoic acid by incorporating additional functional groups or modifying its existing structure. Computational modeling and high-throughput screening techniques can accelerate this process by predicting how different modifications will affect the compound's biological activity. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity.

In summary,3-4-(Aminocarbonyl)phenyl-2-propenoic acid (CAS No. 18910-25-3) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features, including the aminocarbonyl and propenoic acid moieties, make it a valuable scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.